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Compound of Interest

Compound Name: Chloroplatinic acid hydrate

Cat. No.: B1592109 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

chloroplatinic acid hydrate (H₂PtCl₆·xH₂O) in various solvents. This document is intended to

be a valuable resource for professionals in research, science, and drug development who

utilize this important platinum compound. The guide details quantitative solubility data,

experimental protocols for solubility determination, and visual representations of key processes

involving chloroplatinic acid hydrate.

Quantitative Solubility Data
Chloroplatinic acid hydrate exhibits high solubility in a range of polar solvents. While

extensive temperature-dependent solubility data is not widely tabulated in literature, the

following table summarizes the available quantitative and qualitative solubility information to

facilitate comparison. The compound is noted to be hygroscopic and typically appears as a red

or orange-brown solid.[1][2]
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Solvent Formula Solubility
Temperature
(°C)

Notes

Water H₂O 0.5 M 20 [3][4]

100 mg/mL Not Specified

Very Soluble /

Readily Soluble
Not Specified [2][5][6]

Ethanol C₂H₅OH
Soluble / Readily

Soluble
Not Specified [2][3][5]

Acetone (CH₃)₂CO
Soluble / Readily

Soluble
Not Specified [2][3][5]

Diethyl Ether (C₂H₅)₂O Soluble Not Specified [2][3]

Ethyl Acetate CH₃COOC₂H₅
Soluble / Readily

Soluble
Not Specified [3][5]

Isopropanol

(Propan-2-ol)
C₃H₈O Readily Soluble Not Specified [5]

n-Pentanol C₅H₁₂O Soluble Not Specified

Used for

recrystallization

at concentrations

near 168 g Pt/L.

[5]

Nitric Acid HNO₃

Practically

Insoluble /

Insoluble

Not Specified [2][3][5]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of chloroplatinic acid
hydrate. These protocols are based on established methods for inorganic salts.

Gravimetric Method for Solubility Determination
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This method is suitable for determining the solubility of a solid in a solvent by measuring the

mass of the dissolved solute in a saturated solution.[7][8]

Materials and Equipment:

Chloroplatinic acid hydrate

Selected solvent (e.g., water, ethanol)

Analytical balance

Thermostatic bath or hot plate

Beakers or conical flasks

Stirring apparatus (magnetic stirrer and stir bar)

Filtration apparatus (e.g., syringe filter with a membrane compatible with the solvent)

Pre-weighed drying dishes (e.g., watch glasses or evaporating dishes)

Drying oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of chloroplatinic acid hydrate to a known volume of the solvent

in a beaker or conical flask.

Place the container in a thermostatic bath set to the desired temperature.

Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached and the solution is saturated. The presence of undissolved solid at the bottom

of the container is necessary to confirm saturation.

Sample Withdrawal and Filtration:
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Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to the experimental temperature to avoid precipitation or further dissolution.

Immediately filter the withdrawn sample through a syringe filter to remove any undissolved

particles. The filter should also be at the experimental temperature.

Gravimetric Analysis:

Dispense a known volume of the clear filtrate into a pre-weighed and dried evaporating

dish.

Weigh the dish with the filtrate to determine the mass of the solution.

Carefully evaporate the solvent in a drying oven at a temperature that will not cause

decomposition of the chloroplatinic acid hydrate (note: it decomposes at higher

temperatures).[3]

Once the solvent is fully evaporated, place the dish in a desiccator to cool to room

temperature.

Weigh the dish containing the dry residue.

Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved chloroplatinic acid hydrate by subtracting the initial

mass of the empty dish from the final constant mass.

Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the

total mass of the solution.

Express the solubility in grams of solute per 100 g of solvent.

OECD Guideline 105 (Flask Method)
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For a standardized approach, the OECD Guideline 105 "Water Solubility" (Flask Method) can

be adapted.[9][10][11] This method is generally suitable for substances with a solubility of 10

mg/L or higher.

Principle:

A saturated solution is prepared by shaking the substance in the solvent at a controlled

temperature. The concentration of the substance in the aqueous phase is then determined by a

suitable analytical method.

Procedure Outline:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Main Test:

Add an excess of chloroplatinic acid hydrate to the chosen solvent in a flask.

Agitate the flask in a constant temperature bath for a sufficient time to reach equilibrium.

After reaching equilibrium, the solution is centrifuged or filtered to separate the

undissolved solid.

The concentration of chloroplatinic acid hydrate in the clear aqueous phase is

determined. This can be done gravimetrically as described above, or by other analytical

techniques such as Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-

OES) to determine the platinum concentration.

Visualized Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key processes and logical

flows related to the use of chloroplatinic acid hydrate.

Workflow for the Synthesis of Platinum Nanoparticles
Chloroplatinic acid hydrate is a common precursor for the synthesis of platinum

nanoparticles, which have significant applications in catalysis.[1][12] The general workflow
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involves the chemical reduction of the platinum salt.

Chloroplatinic Acid Hydrate (H₂PtCl₆·xH₂O) Solution

Reducing Agent Addition
(e.g., Sodium Borohydride, Hydrazine)

Step 1

Reduction of Pt(IV) to Pt(0)

Step 2

Nucleation and Growth of Platinum Nanoparticles

Step 3

Purification and Isolation
(e.g., Centrifugation, Washing)

Step 4

Stabilizing Agent (Optional)
(e.g., PVP, Citrate)

Stabilization

Platinum Nanoparticles (PtNPs)

Final Product

Click to download full resolution via product page

Caption: Workflow for Platinum Nanoparticle Synthesis.

Logical Flow for Experimental Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of

chloroplatinic acid hydrate.
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Preparation

Analysis

Calculation

Add excess Chloroplatinic Acid Hydrate to Solvent

Equilibrate at Constant Temperature with Stirring

Separate Solid and Liquid Phases (Filtration/Centrifugation)

Measure Mass/Volume of Clear Supernatant

Evaporate Solvent to Obtain Dry Solute

Weigh Dry Solute to Constant Mass

Calculate Mass of Solvent

Calculate Solubility (g solute / 100g solvent)

Click to download full resolution via product page

Caption: Logical Flow for Solubility Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1592109?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Pathway: Precursor to Speier's Catalyst
Chloroplatinic acid is famously used to prepare Speier's catalyst, which is highly effective for

hydrosilylation reactions.[13][14]

Chloroplatinic Acid Hydrate
(H₂PtCl₆·xH₂O)

Dissolution in Isopropanol

Formation of Active Platinum Complex
(e.g., H[PtCl₃(C₃H₆)])

Aging/Reaction

Speier's Catalyst Solution

Application in Hydrosilylation Reactions

Click to download full resolution via product page

Caption: Pathway to Speier's Catalyst Formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://dergipark.org.tr/en/download/article-file/83059
https://www.sciencemadness.org/smwiki/index.php/Chloroplatinic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7156388.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2271499.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2271499.aspx
https://www.smolecule.com/products/s1903131
https://www.midlandsci.com/shop/spectrum-chloroplatinicacid-hexahydrate-crystal-reagent-acs-spectrum-c1230-p.html
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.mdpi.com/2073-4344/13/2/246
https://www.mdpi.com/2073-4344/13/2/246
https://en.wikipedia.org/wiki/Chloroplatinic_acid
https://etheses.whiterose.ac.uk/id/eprint/14173/1/301683.pdf
https://www.benchchem.com/product/b1592109#solubility-of-chloroplatinic-acid-hydrate-in-different-solvents
https://www.benchchem.com/product/b1592109#solubility-of-chloroplatinic-acid-hydrate-in-different-solvents
https://www.benchchem.com/product/b1592109#solubility-of-chloroplatinic-acid-hydrate-in-different-solvents
https://www.benchchem.com/product/b1592109#solubility-of-chloroplatinic-acid-hydrate-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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